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Compound of Interest

Compound Name:
N-propylhydroxylamine

hydrochloride

CAS No.: 85264-32-0

Cat. No.: B3387858

Get Quote

Document Control: V.1.0 | Target Audience: R&D Scientists, EHS Officers | Safety Level: High

Executive Summary & Core Directive
N-Propylhydroxylamine Hydrochloride (CAS: 85264-32-0 / 50632-53-6 for isopropyl isomer)

is a reactive reducing agent used in organic synthesis and proteomic research. Unlike standard

organic waste, this compound presents specific risks regarding thermal instability and

incompatibility with oxidizers.

The Core Directive: Do NOT treat this as generic "organic solid" waste. It requires segregation

from oxidizing agents to prevent exothermic decomposition or explosion. The only validated

disposal method for laboratory quantities is professional chemical incineration via a licensed

hazardous waste contractor.
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Property Specification

Chemical Name N-Propylhydroxylamine Hydrochloride

CAS Number 85264-32-0 (Linear) / 50632-53-6 (Isopropyl)

Molecular Formula

C

H

NO

HCl

Physical State White to off-white hygroscopic crystalline solid

Primary Hazards
Skin/Eye Irritant, Potential Sensitizer, Reducing

Agent

Reactivity
Incompatible with Strong Oxidizers (e.g., Nitric

Acid, Peroxides)

Hazard Identification & Risk Assessment
Before initiating disposal, you must understand the specific stability profile of hydroxylamine

salts. While the hydrochloride salt is more stable than the free base, it remains a potent

reducing agent.

The "Incompatibility Matrix"
The most critical safety failure mode is accidental mixing with oxidizers.

Risk: Violent exothermic reaction releasing HCl gas and nitrogen oxides (NO

).

Mechanism: Hydroxylamines reduce transition metals and oxidizers, often autocatalytically.

DOT Diagram: Segregation Logic
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N-Propylhydroxylamine HCl
(Waste)

Strong Oxidizers
(Nitric Acid, Permanganates)

 DO NOT MIX

Strong Alkalis
(NaOH, KOH)

 DO NOT MIX

Compatible Reducers
(Other Hydroxylamines)

 Segregate Together

CRITICAL RISK:
Exothermic Explosion / Gas Evolution

RISK:
Formation of Unstable Free Base

SAFE:
Co-pack for Incineration

Click to download full resolution via product page

Figure 1: Decision logic for waste segregation. Note the critical separation from oxidizers and

alkalis.

Step-by-Step Disposal Workflow
This protocol follows the "Cradle-to-Grave" management principles mandated by EPA RCRA

standards.

Phase 1: Collection & Segregation
Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk; metal containers should be avoided due to potential

corrosion by the hydrochloride salt.

State Segregation: Keep solid waste separate from liquid waste. Do not dissolve the solid in

water "just to dispose of it" unless directed by specific site protocols, as this increases

volume and spill risk.

Chemical Segregation:

Isolate from all oxidizing acids (Nitric, Perchloric).

Isolate from heavy metals (Silver, Mercury) which can catalyze decomposition.
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Phase 2: Labeling
Labeling must be explicit to prevent downstream accidents at the consolidation facility.

Primary Tag: "Hazardous Waste - Solid, Toxic, Corrosive."

Chemical Components: List "N-Propylhydroxylamine Hydrochloride 100%".

Hazard Checkboxes: Check "Toxic" and "Irritant".

Special Warning: Add a supplemental sticker: "REDUCING AGENT - DO NOT MIX WITH

OXIDIZERS."

Phase 3: Storage Prior to Pickup
Store in a cool, dry, well-ventilated area.[1][2][3]

Ensure the container is tightly closed (the substance is hygroscopic).

Secondary Containment: Place the HDPE jar inside a secondary plastic tray to capture any

potential leaks or deliquescence.

Phase 4: Professional Disposal (The Standard)
Do not attempt bench-top neutralization (e.g., using bleach) unless you are an expert chemist

with a specific validated SOP. The reaction with hypochlorite is exothermic and can generate

toxic gases.[4]

DOT Diagram: Disposal Workflow

Waste Generation Assessment:
Solid vs. Solution?

Solid Waste:
Place in HDPE Jar

Liquid Waste:
Collect in Solvent Carboy

Labeling:
'Toxic/Corrosive'

+ 'Reducing Agent'

Storage:
Cool, Dry, Secondary Containment EHS / Contractor Pickup Incineration

(High Temp)
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Figure 2: The standard operational workflow for disposing of hydroxylamine salts.

Emergency Procedures (Spill Response)
In the event of a spill during the disposal process, immediate action is required to prevent

exposure and reaction.[2]

Scenario Action Protocol

Minor Solid Spill (<10g)

1. Wear double nitrile gloves, goggles, and lab

coat.2. Gently sweep up using a dustpan and

brush (avoid creating dust).3. Place in a waste

container.4. Wipe area with a damp paper towel,

then dispose of the towel as hazardous waste.

Major Solid Spill (>10g)

1. Evacuate the immediate area.2. Alert EHS.3.

Use a HEPA vacuum if available, or wet sweep

methods to minimize dust.4. Do not use dry

paper towels if strong oxidizers are nearby.

Skin Contact

Wash immediately with soap and copious water

for 15 minutes.[3] Hydroxylamines can be

absorbed through the skin.[1][4]

Regulatory Compliance & Waste Codes
Compliance depends on your specific jurisdiction (EPA in the US, ECHA in Europe).

RCRA (USA): N-Propylhydroxylamine HCl is not a P- or U-listed waste. However, it must be

characterized based on its properties.

Characteristic Codes: Likely D003 (Reactive) if the specific form is determined to be

unstable, though often classified simply as Toxic (refer to local EHS determination).

Best Practice: Manage as a Non-RCRA Regulated Hazardous Waste (if not characteristic)

or Characteristic Hazardous Waste, destined for incineration.

DOT (Transport):
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UN Number: UN 2923 (Corrosive solids, toxic, n.o.s.) or UN 3261 (Corrosive solid, acidic,

organic, n.o.s.).

Proper Shipping Name: Corrosive solid, toxic, n.o.s. (N-Propylhydroxylamine
Hydrochloride).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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